Cas no 37626-98-5 (4-Amino-5-chloro-2-methyl-3-oxo-2H-pyridazine)
37626-98-5 structure
Product Name:4-Amino-5-chloro-2-methyl-3-oxo-2H-pyridazine
CAS No:37626-98-5
MF:C5H6ClN3O
MW:159.573639392853
CID:2938589
Update Time:2023-08-10
4-Amino-5-chloro-2-methyl-3-oxo-2H-pyridazine Chemical and Physical Properties
Names and Identifiers
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- 4-Amino-5-chloro-2-methyl-3-oxo-2H-pyridazine
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- Inchi: 1S/C5H6ClN3O/c1-9-5(10)4(7)3(6)2-8-9/h2H,7H2,1H3
- InChI Key: MIUZAYWFJNXFNQ-UHFFFAOYSA-N
- SMILES: ClC1C=NN(C)C(C=1N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 233
- XLogP3: -0.2
- Topological Polar Surface Area: 58.7
4-Amino-5-chloro-2-methyl-3-oxo-2H-pyridazine Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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